Cas no 870992-10-2 (4,4-Difluoro-8-(4-hydroxyphenyl)-1,3,5,7-tetramethyl-4-bora-3a,4a-diaza-s-indacene)

• Product Name: 4,4-Difluoro-8-(4-hydroxyphenyl)-1,3,5,7-tetramethyl-4-bora-3a,4a-diaza-s-indacene
• CAS No: 870992-10-2
• MF: C₁₉H₁₉BN₂OF₂
• MW: 340.175
• CID: 4471759
• PubChem ID: 139137151
• Update Time: 2024-10-26

4,4-Difluoro-8-(4-hydroxyphenyl)-1,3,5,7-tetramethyl-4-bora-3a,4a-diaza-s-indacene Chemical and Physical Properties

Names and Identifiers

• 4，4-Difluoro-8(4'-hydroxyphenyl)-1，3，5，7-tetramethyl-4-bora-3a，4a-diaza-s-indacene
• BS-47610
• 870992-10-2
• E70362
• 4,4-Difluoro-8(4'-hydroxyphenyl)-1,3,5,7-tetramethyl-4-bora-3a,4a-diaza-s-indacene, 98%
• 1,3,5,7-tetramethyl-8-(4-hydroxyphenyl)BODIPY
• 4,4-Difluoro-8-(4-hydroxyphenyl)-1,3,5,7-tetramethyl-4-bora-3a,4a-diaza-s-indacene

• Inchi： 1S/C19H19BF2N2O/c1-11-9-13(3)23-18(11)17(15-5-7-16(25)8-6-15)19-12(2)10-14(4)24(19)20(23,21)22/h5-10,25H,1-4H3
• InChI Key： GWBVEDILOKMRQV-UHFFFAOYSA-N
• SMILES： C1C(C)=C2N([B-]([N+]3=C(C)C=C(C)C3=C2C2=CC=C(O)C=C2)(F)F)C=1C

Computed Properties

• Exact Mass: 340.1558497g/mol
• Monoisotopic Mass: 340.1558497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2Ų